Cas no 103053-30-1 (1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-)

103053-30-1 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
CAS No:103053-30-1
Molecular Formula:C13H13N3O3
Molecular Weight:259.26062
CID:167448
PubChem ID:163719
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
- 5-carbamoyl-1-(3,4-dimethylphenyl)pyrazole-4-carboxylic acid
- 5-(Aminocarbonyl)-1-(3,4-dimethylphenyl)-1H-pyrazole-4-carboxylic acid
- 5-carbamoyl-1-(3,4-dimethylphenyl)-1h-pyrazole-4-carboxylic acid
- AC1L4TH1
- AC1Q5UUS
- ACMC-20c8uk
- CTK0H7882
- SCHEMBL10340582
- DTXSID3073765
- YCYQTXBVPJFNLI-UHFFFAOYSA-N
- 1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)-
- 4-Carboxy-1-(3,4-dimethylphenyl)-5-pyrazolecarboxamide
- 103053-30-1
-
- InChIKey: YCYQTXBVPJFNLI-UHFFFAOYSA-N
- Inchi: InChI=1S/C13H13N3O3/c1-7-3-4-9(5-8(7)2)16-11(12(14)17)10(6-15-16)13(18)19/h3-6H,1-2H3,(H2,14,17)(H,18,19)
- SMILES: NC(C1N(C2C=CC(C)=C(C)C=2)N=CC=1C(O)=O)=O
Computed Properties
- Exact Mass: 259.09579
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 259.096
- Heavy Atom Count: 19
- Complexity: 374
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 98.2Ų
Experimental Properties
- LogP: 1.98650
- PSA: 98.21
- Refractive Index: 1.651
- Boiling Point: 518.6°Cat760mmHg
- Flash Point: 267.5°C
- Density: 1.38
1H-Pyrazole-4-carboxylicacid, 5-(aminocarbonyl)-1-(3,4-dimethylphenyl)- Related Literature
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Pengzhi Guo,Jingbiao Sun,Shuo Sun,Jianfeng Li,Junfeng Tong,Chuang Zhao,Liangjian Zhu,Peng Zhang,Chunyan Yang RSC Adv., 2017,7, 22845-22854
-
Xiang Wang Mater. Chem. Front., 2024,8, 228-247
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Megha Mohan,Pavel Gejdoš J. Anal. At. Spectrom., 2023,38, 2433-2440
-
Wen-Li Jiang,Wen-Xin Wang,Yi-Ting Zhao,Junjie Fei,Chun-Yan Li Chem. Commun., 2019,55, 14307-14310
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Molly Meng-Jung Li,Poppy Mills,Simon M. Fairclough,Alex Robertson,Yung-Kang Peng,Jamie Warner,Chunyang Nie,Emmanuel Flahaut,Shik Chi Edman Tsang Chem. Commun., 2016,52, 13596-13599
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6. Agricultural
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Renjie Chen,Ryan Poling-Skutvik,Michael P. Howard,Arash Nikoubashman,Jacinta C. Conrad,Jeremy C. Palmer Soft Matter, 2019,15, 1260-1268
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Yanmei Li,Lin Zhu,Zhichang Pan,Yinchang Jiang,Pei Wang,Yong-Ning Zhou,Fang Fang,Linfeng Hu J. Mater. Chem. A, 2018,6, 1086-1093
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Bettina Ludi,Markus Niederberger Dalton Trans., 2013,42, 12554-12568
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Pablo Hervés,Moisés Pérez-Lorenzo,Luis M. Liz-Marzán Chem. Soc. Rev., 2012,41, 5577-5587
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